Cas no 814255-85-1 (N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide)
![N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide structure](https://www.kuujia.com/scimg/cas/814255-85-1x500.png)
814255-85-1 structure
Product name:N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide Chemical and Physical Properties
Names and Identifiers
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- N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
- N-(5-bromothiophen-3-ylmethyl)-N-methylbenzamide
- SCHEMBL1749843
- AKOS010653993
- DTXSID901243086
- UQKFJHYEMVYQSV-UHFFFAOYSA-N
- DA-41305
- 814255-85-1
-
- Inchi: InChI=1S/C13H12BrNOS/c1-15(8-10-7-12(14)17-9-10)13(16)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
- InChI Key: UQKFJHYEMVYQSV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 308.98230Da
- Monoisotopic Mass: 308.98230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6Ų
- XLogP3: 3.6
N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide Related Literature
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1. Carbohydrate based hyper-crosslinked organic polymers with –OH functional groups for CO2 separation†Bo Meng,Shannon M. Mahurin,Song-Hai Chai,Kimberly M. Nelson,David C. Baker,Honglai Liu J. Mater. Chem. A, 2015,3, 20913-20918
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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5. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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